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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B1682756 Get Quote

Introduction

Tetraethylene glycol (TEG), a member of the polyethylene glycol (PEG) family, is a versatile

and effective solvent in a variety of organic reactions.[1] It is a transparent, colorless, and

practically odorless liquid characterized by its low volatility, moderate viscosity, and hygroscopic

nature.[1][2] TEG is completely miscible with water and a wide range of organic solvents.[1][2]

Its unique properties, including a high boiling point and thermal stability, make it an ideal

medium for high-temperature reactions and separation processes. This guide provides an in-

depth look at the solvation characteristics of TEG and its applications in organic synthesis,

aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties of Tetraethylene Glycol
The utility of TEG as a solvent is underpinned by its distinct physical and chemical properties. A

summary of these properties is presented below.
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Property Value References

Molecular Formula C8H18O5

Molecular Weight 194.23 g/mol

Boiling Point 314 °C (lit.)

Melting Point -5.6 °C (lit.)

Density 1.125 g/mL at 25 °C (lit.)

Viscosity 61.9 mPa·s at 20 °C

Flash Point 182 °C (closed cup)

Vapor Pressure <0.01 mmHg at 20 °C

Refractive Index n20/D 1.459 (lit.)

Solubility in Water Miscible

Core Solvation Characteristics
TEG's effectiveness as a solvent stems from its amphiphilic molecular structure, which includes

polar hydroxyl groups and ether linkages, allowing for a broad range of solvency.

Hydrogen Bonding and Polarity: The presence of terminal hydroxyl groups and ether oxygens

allows TEG to act as both a hydrogen bond donor and acceptor. This capability is crucial for

dissolving a wide array of solutes, from polar organic molecules to inorganic salts.

Cation Coordination and Phase-Transfer Catalysis: The repeating ethylene oxide units in the

TEG backbone create a flexible chain with multiple oxygen atoms that can effectively

coordinate with metal cations, such as Na⁺ and K⁺. This chelating effect is analogous to the

action of crown ethers, forming a lipophilic exterior around the cation. This property makes TEG

and its derivatives effective phase-transfer catalysts (PTCs). In phase-transfer catalysis, an

ionic reactant, often soluble in an aqueous phase but not an organic phase, is transported into

the organic phase to react. TEG facilitates this by complexing with the cation of an inorganic

salt, allowing the "naked" and highly reactive anion to enter the organic phase and participate

in the reaction. This mechanism enhances reaction rates under milder conditions and can

improve product yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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